Cas no 1314671-09-4 (2-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1314671-09-4
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 2770232
• PubChem ID: 70699591
• Update Time: 2025-04-21

2-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid
• AKOS023129167
• Benzeneacetic acid, 4-bromo-2-fluoro-alpha,alpha-dimethyl-
• SY308659
• CS-0210965
• EN300-1893316
• MFCD19695484
• 2-(4-Bromo-2-fluorophenyl)-2-methylpropanoicacid
• DTXSID30742709
• 1314671-09-4
• PCC67109
• BS-20505

• Inchi： 1S/C10H10BrFO2/c1-10(2,9(13)14)7-4-3-6(11)5-8(7)12/h3-5H,1-2H3,(H,13,14)
• InChI Key： ODHFDRDHMWQTHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 259.98500
• Monoisotopic Mass: 259.98482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.95040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes